Cas no 2097925-50-1 (Methyl 4-({[5-hydroxy-3-(thiophen-3-yl)pentyl]carbamoyl}formamido)benzoate)

• Product Name: Methyl 4-({[5-hydroxy-3-(thiophen-3-yl)pentyl]carbamoyl}formamido)benzoate
• CAS No: 2097925-50-1
• MF: C₁₉H₂₂N₂O₅S
• MW: 390.453383922577
• CID: 5474241
• PubChem ID: 126852199
• Update Time: 2025-05-20

Methyl 4-({[5-hydroxy-3-(thiophen-3-yl)pentyl]carbamoyl}formamido)benzoate Chemical and Physical Properties

Names and Identifiers

• F6203-1395
• 2097925-50-1
• methyl 4-({[5-hydroxy-3-(thiophen-3-yl)pentyl]carbamoyl}formamido)benzoate
• methyl 4-[[2-[(5-hydroxy-3-thiophen-3-ylpentyl)amino]-2-oxoacetyl]amino]benzoate
• AKOS032456596
• Methyl 4-({[5-hydroxy-3-(thiophen-3-yl)pentyl]carbamoyl}formamido)benzoate

• Inchi： 1S/C19H22N2O5S/c1-26-19(25)14-2-4-16(5-3-14)21-18(24)17(23)20-9-6-13(7-10-22)15-8-11-27-12-15/h2-5,8,11-13,22H,6-7,9-10H2,1H3,(H,20,23)(H,21,24)
• InChI Key： NSNRVCZCFFFAAT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CCO)CCNC(C(NC1C=CC(C(=O)OC)=CC=1)=O)=O

Computed Properties

• Exact Mass: 390.12494298g/mol
• Monoisotopic Mass: 390.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 133Ų

Additional information on Methyl 4-({[5-hydroxy-3-(thiophen-3-yl)pentyl]carbamoyl}formamido)benzoate

Methyl 4-({[5-hydroxy-3-(thiophen-3-yl)pentyl]carbamoyl}formamido)benzoate (CAS No. 2097925-50-1): A Comprehensive Overview

Methyl 4-({[5-hydroxy-3-(thiophen-3-yl)pentyl]carbamoyl}formamido)benzoate (CAS No. 2097925-50-1) is a specialized organic compound with a unique molecular structure that combines benzoate, thiophene, and carbamoyl functionalities. This compound has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug development and material science. The presence of both hydroxy and thiophene groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The compound's systematic name, Methyl 4-({[5-hydroxy-3-(thiophen-3-yl)pentyl]carbamoyl}formamido)benzoate, reflects its intricate architecture. Researchers often refer to it by its CAS number 2097925-50-1 for precise identification in scientific literature and databases. Its molecular formula and weight are key parameters for laboratory synthesis and quality control, ensuring reproducibility in experimental settings.

One of the most notable features of Methyl 4-({[5-hydroxy-3-(thiophen-3-yl)pentyl]carbamoyl}formamido)benzoate is its potential role in medicinal chemistry. The thiophene moiety is known for its bioactivity, often appearing in drugs targeting neurological and inflammatory conditions. Meanwhile, the benzoate group enhances the compound's stability and solubility, making it suitable for formulation studies. These attributes align with current trends in drug discovery, where researchers seek multifunctional building blocks for novel therapeutics.

In addition to pharmaceutical applications, CAS 2097925-50-1 has shown promise in material science. The combination of aromatic and heterocyclic components allows for unique electronic properties, which could be exploited in organic semiconductors or sensors. This dual applicability makes the compound a subject of interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

The synthesis of Methyl 4-({[5-hydroxy-3-(thiophen-3-yl)pentyl]carbamoyl}formamido)benzoate typically involves multi-step organic reactions, including esterification and amide coupling. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to verify its purity and structural integrity. These methods are critical for ensuring the compound meets the stringent requirements of high-impact research and industrial applications.

From a commercial perspective, the demand for CAS 2097925-50-1 is steadily increasing, particularly in academic and pharmaceutical sectors. Suppliers often highlight its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), catering to laboratories focused on precision and reliability. This aligns with the growing emphasis on quality assurance in chemical procurement, a trend driven by stricter regulatory standards.

Environmental and safety considerations are also paramount when handling Methyl 4-({[5-hydroxy-3-(thiophen-3-yl)pentyl]carbamoyl}formamido)benzoate. While not classified as hazardous, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. Researchers are advised to consult Safety Data Sheets (SDS) for detailed handling protocols, reflecting the broader shift toward sustainable laboratory practices.

Looking ahead, CAS 2097925-50-1 is poised to play a pivotal role in emerging fields like precision medicine and green chemistry. Its modular structure allows for customization, enabling scientists to tailor its properties for specific applications. As the scientific community continues to explore its potential, this compound exemplifies the synergy between molecular design and functional innovation.

For those seeking further technical details, databases like PubChem and Reaxys provide extensive information on Methyl 4-({[5-hydroxy-3-(thiophen-3-yl)pentyl]carbamoyl}formamido)benzoate, including spectroscopic data and synthetic pathways. These resources are invaluable for researchers aiming to integrate this compound into their work, underscoring its relevance in contemporary scientific inquiry.